Cas no 40913-25-5 (5(4H)-Oxazolone, 2-(2-phenylethenyl)-4-(phenylmethylene)-)

5(4H)-Oxazolone, 2-(2-phenylethenyl)-4-(phenylmethylene)- structure
40913-25-5 structure
Product Name:5(4H)-Oxazolone, 2-(2-phenylethenyl)-4-(phenylmethylene)-
CAS No:40913-25-5
MF:C18H13NO2
MW:275.301324605942
CID:335011
PubChem ID:1549633
Update Time:2025-04-19

5(4H)-Oxazolone, 2-(2-phenylethenyl)-4-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • 5(4H)-Oxazolone, 2-(2-phenylethenyl)-4-(phenylmethylene)-
    • 4-benzylidene-2-(2-phenylethenyl)-1,3-oxazol-5-one
    • (4E)-4-benzylidene-2-[(E)-2-phenylethenyl]-1,3-oxazol-5(4H)-one
    • 4-Benzyliden-2-styryl-5(4)-oxazolon
    • 4-benzylidene-2-(2-phenylethenyl)-1,3-oxazol-5(4H)-one
    • 4-benzylidene-2-styryl-4H-oxazol-5-one
    • AC1L767X
    • CBMicro_006851
    • CTK1D8859
    • 4-Benzylidene-2-(styryl)oxazol-5(4H)-one
    • SCHEMBL11294069
    • BIM-0006784.P001
    • 40913-25-5
    • SR-01000552809-1
    • AKOS000447146
    • 4-benzylidene-2-(2-phenylvinyl)-1,3-oxazol-5(4H)-one
    • (4E)-4-benzylidene-2-[(E)-2-phenylethenyl]-1,3-oxazol-5-one
    • SR-01000552809
    • SMSF0008206
    • CB09178
    • Inchi: 1S/C18H13NO2/c20-18-16(13-15-9-5-2-6-10-15)19-17(21-18)12-11-14-7-3-1-4-8-14/h1-13H/b12-11+,16-13+
    • InChI Key: RLOWORWEDZZSDF-VUWKKMCJSA-N
    • SMILES: O1C(/C(=C\C2C=CC=CC=2)/N=C1C=CC1C=CC=CC=1)=O |t:14|

Computed Properties

  • Exact Mass: 275.09469
  • Monoisotopic Mass: 275.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 4
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Density: 1.12
  • Boiling Point: 424.4°Cat760mmHg
  • Flash Point: 186.8°C
  • Refractive Index: 1.593
  • PSA: 38.66
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